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Compound of Interest

Compound Name: Benzyl 3-hydroxypropionate

Cat. No.: B030867 Get Quote

An In-depth Technical Guide on the Physicochemical Characteristics of Benzyl 3-
hydroxypropionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical characteristics

of Benzyl 3-hydroxypropionate, including its synthesis, purification, and spectral analysis.

This document is intended for researchers, scientists, and professionals in drug development

who require detailed information on this compound.

Physicochemical Properties
Benzyl 3-hydroxypropionate is a pale yellow oil.[1] Key physicochemical properties are

summarized in the table below.
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Property Value Source

Molecular Formula C₁₀H₁₂O₃ [2]

Molecular Weight 180.20 g/mol [2]

CAS Number 14464-10-9 [2]

Appearance Pale Yellow Oil [1]

Density 1.153 g/cm³ (Predicted) [2]

Boiling Point
315.5 °C at 760 mmHg

(Predicted)
[2]

Flash Point 136.5 °C (Predicted) [2]

Refractive Index 1.531 (Predicted) [2]

Solubility No data available

Melting Point No data available

Experimental Protocols
Synthesis of Benzyl 3-hydroxypropionate via Fischer
Esterification
This protocol describes the synthesis of Benzyl 3-hydroxypropionate from 3-

hydroxypropionic acid and benzyl alcohol using an acid catalyst, a process known as Fischer

esterification.[3][4]

Materials:

3-hydroxypropionic acid

Benzyl alcohol

Concentrated sulfuric acid (catalyst)

Toluene
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Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Solvents for column chromatography (e.g., hexane, ethyl acetate)

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Glass column for chromatography

Beakers, flasks, and other standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine 3-hydroxypropionic acid (1.0 eq), benzyl alcohol (1.2 eq), and a catalytic

amount of concentrated sulfuric acid (e.g., 0.05 eq). Add a sufficient amount of toluene to

facilitate azeotropic removal of water.

Esterification: Heat the reaction mixture to reflux. The water produced during the

esterification will be collected in the Dean-Stark trap. Monitor the reaction progress by

observing the amount of water collected. The reaction is typically complete when no more

water is formed.

Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory

funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize

the acid catalyst), and brine.
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Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator to obtain the crude Benzyl 3-
hydroxypropionate.

Purification by Column Chromatography
The crude product can be purified by column chromatography on silica gel.[5]

Procedure:

Column Preparation: Pack a glass column with silica gel slurried in a non-polar solvent (e.g.,

hexane).

Loading: Dissolve the crude product in a minimal amount of the chromatography solvent and

load it onto the column.

Elution: Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl

acetate in hexane). Collect fractions and monitor them by thin-layer chromatography (TLC).

Isolation: Combine the fractions containing the pure product and remove the solvent under

reduced pressure to yield purified Benzyl 3-hydroxypropionate.

Analytical Characterization by HPLC
The purity of the synthesized Benzyl 3-hydroxypropionate can be assessed by High-

Performance Liquid Chromatography (HPLC).[6][7][8][9]

Typical HPLC Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase: A gradient of acetonitrile in water (with 0.1% trifluoroacetic acid)

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm

Injection Volume: 10 µL
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Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

Spectroscopic Data
The following tables present the expected spectral data for Benzyl 3-hydroxypropionate
based on the analysis of related compounds and general spectroscopic principles.[10][11][12]

[13][14]

¹H NMR Spectral Data (Predicted)
Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.35 m 5H Ar-H

~5.15 s 2H -O-CH₂-Ph

~4.30 t 2H HO-CH₂-

~2.65 t 2H -CH₂-COO-

~2.50 br s 1H -OH

¹³C NMR Spectral Data (Predicted)
Chemical Shift (δ, ppm) Assignment

~172.0 C=O

~136.0 Ar-C (quaternary)

~128.5 Ar-CH

~128.0 Ar-CH

~127.8 Ar-CH

~66.5 -O-CH₂-Ph

~58.0 HO-CH₂-

~38.0 -CH₂-COO-
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FTIR Spectral Data (Predicted)
Wavenumber (cm⁻¹) Description

3400 (broad) O-H stretch

3030 Aromatic C-H stretch

2950 Aliphatic C-H stretch

1730 C=O (ester) stretch

1250 C-O stretch

700-800 Aromatic C-H bend

Mass Spectrometry Data (Predicted)
m/z Interpretation

180 [M]⁺

108 [C₇H₈O]⁺

91 [C₇H₇]⁺ (tropylium ion)

77 [C₆H₅]⁺

Biological Role
Benzyl 3-hydroxypropionate is known to be an intermediate in the metabolism of the

anticancer drug cyclophosphamide.[15] The biotransformation of cyclophosphamide is a

complex process primarily occurring in the liver, involving cytochrome P450 enzymes.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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